Cas no 2004426-69-9 (3-(Cyclopentylmethyl)-3-methyloxirane-2-carbonitrile)

• Product Name: 3-(Cyclopentylmethyl)-3-methyloxirane-2-carbonitrile
• CAS No: 2004426-69-9
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6498803
• PubChem ID: 165444361
• Update Time: 2025-07-20

3-(Cyclopentylmethyl)-3-methyloxirane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-700246
• 2004426-69-9
• 3-(cyclopentylmethyl)-3-methyloxirane-2-carbonitrile
• 3-(Cyclopentylmethyl)-3-methyloxirane-2-carbonitrile

• Inchi： 1S/C10H15NO/c1-10(9(7-11)12-10)6-8-4-2-3-5-8/h8-9H,2-6H2,1H3
• InChI Key： KSIYOZOVGDTRKU-UHFFFAOYSA-N
• SMILES： O1C(C#N)C1(C)CC1CCCC1

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36.3Ų

Additional information on 3-(Cyclopentylmethyl)-3-methyloxirane-2-carbonitrile

Comprehensive Overview of 3-(Cyclopentylmethyl)-3-methyloxirane-2-carbonitrile (CAS No. 2004426-69-9)

3-(Cyclopentylmethyl)-3-methyloxirane-2-carbonitrile (CAS No. 2004426-69-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This cyclopentylmethyl-substituted oxirane derivative features a nitrile group, which enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in the development of novel bioactive molecules, driven by the growing demand for innovative chemical entities in drug discovery and crop protection.

The molecular structure of 3-(Cyclopentylmethyl)-3-methyloxirane-2-carbonitrile combines a cyclopentyl ring with an epoxide (oxirane) functionality, offering a versatile scaffold for further chemical modifications. This combination is particularly appealing for designing compounds with enhanced stereochemical control, a critical factor in modern asymmetric synthesis. The presence of the nitrile group further expands its applicability, enabling reactions such as nucleophilic additions and cyclizations, which are pivotal in constructing complex molecular architectures. As the pharmaceutical industry shifts toward targeted therapies and precision medicine, compounds like this are becoming indispensable tools for medicinal chemists.

In the context of green chemistry and sustainable synthesis, 3-(Cyclopentylmethyl)-3-methyloxirane-2-carbonitrile has also been investigated for its potential to reduce environmental impact. Its efficient synthesis routes and compatibility with catalytic processes align with the global push for eco-friendly chemical production. Recent studies highlight its role in atom-economical reactions, minimizing waste and improving yield—a key consideration for industries striving to meet regulatory and sustainability goals. This aligns with the broader trend of circular economy practices in chemical manufacturing.

From a commercial perspective, the demand for high-purity specialty chemicals like 3-(Cyclopentylmethyl)-3-methyloxirane-2-carbonitrile is on the rise, particularly in regions with robust pharmaceutical and agrochemical sectors. Suppliers and manufacturers are focusing on scalable production methods to meet this demand while maintaining stringent quality standards. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure the compound's purity and consistency, addressing the industry's need for reliable and reproducible materials.

Looking ahead, the versatility of 3-(Cyclopentylmethyl)-3-methyloxirane-2-carbonitrile positions it as a promising candidate for future innovations in bioconjugation and prodrug development. Its ability to serve as a building block for peptide mimetics and small-molecule inhibitors is particularly noteworthy, as these areas are at the forefront of therapeutic research. Additionally, its potential applications in material science, such as polymer crosslinking or functional coatings, are being explored, further broadening its industrial relevance.

In summary, 3-(Cyclopentylmethyl)-3-methyloxirane-2-carbonitrile (CAS No. 2004426-69-9) represents a multifaceted compound with significant scientific and commercial value. Its structural features, combined with its adaptability to modern synthetic methodologies, make it a standout in the realm of fine chemicals. As research continues to uncover new applications, this compound is poised to play a pivotal role in advancing both academic and industrial chemical endeavors.